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An In-Depth Technical Guide to 5-Isopropyl-3-methylphenol (CAS 3228-03-3)

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Isopropyl-3-methylphenol, with the CAS number 3228-03-3, is an intriguing phenolic

compound that has garnered attention for its diverse biological activities and potential

applications in various scientific fields. As a structural isomer of the well-studied carvacrol and

thymol, it shares some of their notable properties while also exhibiting a unique profile that

warrants independent investigation. This technical guide provides a comprehensive overview of

5-isopropyl-3-methylphenol, covering its chemical and physical properties, synthesis and

purification, and known biological activities with an emphasis on its potential in drug

development. Detailed protocols for its synthesis and analysis are provided to facilitate further

research into this promising molecule.

Chemical and Physical Properties
5-Isopropyl-3-methylphenol, also known as m-cymen-5-ol or 3-isopropyl-5-methylphenol, is a

substituted phenol with a molecular formula of C₁₀H₁₄O and a molecular weight of 150.22 g/mol

.[1][2][3] Its chemical structure features a phenol ring substituted with a methyl group and an

isopropyl group at positions 3 and 5, respectively.
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Table 1: Physicochemical Properties of 5-Isopropyl-3-
methylphenol

Property Value Source

CAS Number 3228-03-3 [1]

Molecular Formula C₁₀H₁₄O [1][2]

Molecular Weight 150.22 g/mol [1][2][3]

Appearance Colorless liquid [4]

Melting Point 49-51 °C (lit.) [1]

Boiling Point Data not readily available

Solubility

Limited aqueous solubility,

soluble in organic solvents like

ethanol and diethyl ether.

[4]

Synonyms

m-Cymen-5-ol; 3-Isopropyl-5-

methylphenol; 5-isopropyl-m-

cresol

[1][3][5]

This compound is sensitive to light and oxidative degradation, necessitating storage in amber

glass containers at 2-8°C.[4]

Synthesis and Purification
The primary route for the synthesis of 5-isopropyl-3-methylphenol is through the alkylation of

3-methylphenol (m-cresol) with propene.[6] This reaction can be catalyzed by synthetic

aluminum silicate at elevated temperatures (200-400°C).[6] The process may also involve the

rearrangement of other isomeric monoisopropyl-3-methylphenols or the transalkylation of

polyisopropyl-3-methylphenols with 3-methylphenol.[6]

Diagram 1: Synthesis Pathway of 5-Isopropyl-3-
methylphenol
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Caption: Synthesis of 5-Isopropyl-3-methylphenol from m-cresol.

Experimental Protocol: Laboratory-Scale Synthesis
This protocol is a generalized procedure based on the known chemistry of phenol alkylation.

Materials:

3-Methylphenol (m-cresol)

Propene gas
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Synthetic aluminum silicate catalyst

Anhydrous toluene (solvent)

Nitrogen gas (for inert atmosphere)

Hydrochloric acid (for catalyst removal)

Sodium bicarbonate solution (for neutralization)

Anhydrous magnesium sulfate (for drying)

High-pressure reactor equipped with a stirrer, gas inlet, and temperature control

Procedure:

Catalyst Activation: The synthetic aluminum silicate catalyst is activated by heating under

vacuum to remove any adsorbed water.

Reaction Setup: The high-pressure reactor is charged with 3-methylphenol and anhydrous

toluene under a nitrogen atmosphere. The activated catalyst is then added.

Alkylation: The reactor is sealed and heated to the desired temperature (e.g., 250°C).

Propene gas is then introduced into the reactor to a specific pressure. The reaction mixture

is stirred vigorously for several hours.

Work-up: After cooling, the reactor is depressurized. The reaction mixture is filtered to

remove the catalyst. The filtrate is washed with a dilute hydrochloric acid solution, followed

by a sodium bicarbonate solution, and finally with brine.

Drying and Solvent Removal: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure.

Purification: The resulting crude product, which may contain a mixture of isomers, is purified

by fractional distillation under reduced pressure or by column chromatography to isolate the

desired 5-isopropyl-3-methylphenol.
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Biological Activities and Potential Applications
5-Isopropyl-3-methylphenol is a derivative of carvacrol, a major component of oregano oil

known for its biological activities.[1][7] This structural relationship suggests that 5-isopropyl-3-
methylphenol may possess similar properties.

Antimicrobial Activity
Research has shown that 5-isopropyl-3-methylphenol exhibits antimicrobial properties. In a

study investigating thymol derivatives, 4-isopropyl-3-methylphenol (an isomer) demonstrated a

minimum inhibitory concentration (MIC) of 512 μg/ml against methicillin-resistant

Staphylococcus aureus (MRSA).[6] When combined with oxacillin, the MIC was reduced to 128

μg/ml, indicating a synergistic effect.[6] This suggests potential applications as an antimicrobial

agent or as an adjuvant to conventional antibiotics.

Antioxidant and Anti-inflammatory Effects
Phenolic compounds are well-known for their antioxidant properties. While specific studies on

the antioxidant capacity of 5-isopropyl-3-methylphenol are limited, its structural similarity to

potent antioxidants like carvacrol and thymol suggests it likely possesses free-radical

scavenging abilities.[8][9] These antioxidant properties may contribute to anti-inflammatory

effects, a common characteristic of phenolic monoterpenoids.

Potential in Drug Development
The biological activities of 5-isopropyl-3-methylphenol and its isomers open avenues for drug

development. For instance, its isomer, carvacrol (5-isopropyl-2-methylphenol), has been shown

to have anxiolytic, antinociceptive, and antidepressant effects, potentially through interaction

with the dopaminergic system. Furthermore, carvacrol has demonstrated the ability to improve

hypertension-associated erectile dysfunction in animal models by restoring endothelial function

and reducing hypercontractility of the corpora cavernosa. These findings highlight the

therapeutic potential of this class of compounds.

Diagram 2: Potential Therapeutic Signaling Pathway
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Caption: Postulated mechanism in improving erectile dysfunction.

Analytical Methods
The analysis and quantification of 5-isopropyl-3-methylphenol can be achieved using

standard analytical techniques for phenolic compounds.

Experimental Protocol: High-Performance Liquid
Chromatography (HPLC) Analysis
Instrumentation:

HPLC system with a Diode Array Detector (DAD)
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Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm)

Mobile Phase:

A gradient of acetonitrile and water (with 0.1% formic acid) is typically effective.

For example, a starting gradient of 50:50 (acetonitrile:water) can be ramped up to 90:10 over

20 minutes.

Procedure:

Standard Preparation: Prepare a stock solution of 5-isopropyl-3-methylphenol in a suitable

solvent (e.g., methanol or acetonitrile). Create a series of dilutions to generate a calibration

curve.

Sample Preparation: Dissolve the sample containing 5-isopropyl-3-methylphenol in the

mobile phase or a compatible solvent. Filter the sample through a 0.45 µm syringe filter

before injection.

Analysis: Inject the prepared standards and samples into the HPLC system. Monitor the

absorbance at a wavelength where the compound exhibits maximum absorbance (typically

around 275 nm for phenols).

Quantification: Quantify the amount of 5-isopropyl-3-methylphenol in the sample by

comparing its peak area to the calibration curve generated from the standards.

Safety and Toxicology
5-Isopropyl-3-methylphenol is classified as a hazardous substance. It is known to cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[3][10]

Table 2: GHS Hazard Statements for 5-Isopropyl-3-
methylphenol
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Hazard Code Statement Source

H315 Causes skin irritation [3][10]

H319 Causes serious eye irritation [3][10]

H335 May cause respiratory irritation [3][10]

Handling Precautions:

Wear protective gloves, clothing, and eye/face protection.[4]

Use in a well-ventilated area or under a fume hood.[4]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

In case of exposure, it is crucial to seek fresh air, flush the affected skin or eyes with water, and

seek medical attention.[4]

Conclusion
5-Isopropyl-3-methylphenol is a phenolic compound with significant potential for further

research and development. Its antimicrobial and likely antioxidant properties, coupled with the

promising therapeutic activities of its isomers, make it a person of interest for applications in

pharmaceuticals, personal care products, and as a versatile chemical intermediate. The

synthetic and analytical protocols provided in this guide are intended to facilitate the exploration

of this compound's full potential. As with any active chemical, appropriate safety precautions

must be observed during its handling and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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